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Compound of Interest

Compound Name: 5-O-DMT-Bz-rC

Cat. No.: B1140002

This in-depth technical guide provides comprehensive information on the solubility and proper
storage conditions for 5'-O-DMT-Bz-rC (5'-O-(4,4'-Dimethoxytrityl)-N4-benzoyl-2'-O-benzoyl-
cytidine), a modified nucleoside crucial for the synthesis of DNA and RNA. Adherence to these
guidelines is essential to ensure the integrity and efficacy of the compound in research and
drug development applications.

Solubility Data

The solubility of 5'-O-DMT-Bz-rC is a critical factor for its effective use in various experimental
settings. Quantitative data for its solubility in Dimethyl Sulfoxide (DMSO) has been established,
while its solubility in other organic solvents is qualitative, based on its common use in
oligonucleotide synthesis.

Table 1: Solubility of 5'-O-DMT-Bz-rC
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Solvent

Concentration

Observations

Dimethyl Sulfoxide (DMSO)

100 mg/mL (153.92 mM)

Requires sonication for
complete dissolution. It is
recommended to use newly
opened, anhydrous DMSO as
the compound's solubility can
be significantly impacted by

moisture.[1]

Acetonitrile

Soluble

Commonly used as a solvent
for nucleoside
phosphoramidites during

oligonucleotide synthesis.[2]

Dichloromethane

Soluble

A suitable solvent for
dissolving protected
trinucleotides, suggesting

compatibility.

Tetrahydrofuran (THF)

Soluble

Used as a solvent for capping
solutions in oligonucleotide

synthesis.[2]

Storage and Stability

Proper storage is paramount to prevent the degradation of 5'-O-DMT-Bz-rC. The

dimethoxytrityl (DMT) group is sensitive to acidic conditions, and the benzoyl protecting group

can be labile under certain conditions.

Table 2: Recommended Storage Conditions for 5'-O-DMT-Bz-rC
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Storage ] Additional
Format Duration .
Temperature Precautions
Solid (Powder) 4°C 2 years Protect from light.[3]
Solid (Powder) -20°C 3 years Protect from light.
Protect from light.
Stock Solution in Aliquot to avoid
-20°C 1 month
DMSO repeated freeze-thaw
cycles.[1]
Protect from light.
Stock Solution in Aliquot to avoid
-80°C 6 months
DMSO repeated freeze-thaw

cycles.[1]

Experimental Protocols

This section outlines detailed methodologies for the preparation of stock solutions of 5'-O-DMT-
Bz-rC.

Preparation of a 100 mg/mL Stock Solution in DMSO

Materials:

5'-0-DMT-Bz-rC solid

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened bottle

Sterile, RNase-free microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/5-o-dmt-2-o-tbdms-bz-rc.html
https://www.medchemexpress.com/5-o-dmt-bz-rc.html
https://www.medchemexpress.com/5-o-dmt-bz-rc.html
https://www.benchchem.com/product/b1140002?utm_src=pdf-body
https://www.benchchem.com/product/b1140002?utm_src=pdf-body
https://www.benchchem.com/product/b1140002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Pre-weighing: Allow the vial of solid 5'-O-DMT-Bz-rC to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing: In a sterile, RNase-free environment, weigh the desired amount of 5'-O-DMT-Bz-
rC into a suitable tube or vial.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a final
concentration of 100 mg/mL.

« Initial Mixing: Briefly vortex the solution to suspend the solid.

e Sonication: Place the tube or vial in an ultrasonic water bath. Sonicate for 5-10 minutes, or
until the solid is completely dissolved.[1] The solution should be clear.

» Aliquoting: To prevent degradation from multiple freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile, RNase-free tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] Always protect the solutions from light.

Workflow and Logical Relationships

The following diagram illustrates the recommended workflow for handling, dissolving, and
storing 5'-O-DMT-Bz-rC to maintain its quality and stability.
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Workflow for Handling 5'-O-DMT-Bz-rC
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Caption: Workflow for the proper handling and preparation of 5'-O-DMT-Bz-rC stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmt-bz-rc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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